![molecular formula C10H16O5S B3021269 Ethyl 2-(1,1-dioxothiolan-3-yl)-3-oxobutanoate CAS No. 4905-71-9](/img/structure/B3021269.png)
Ethyl 2-(1,1-dioxothiolan-3-yl)-3-oxobutanoate
Overview
Description
Ethyl 2-(1,1-dioxothiolan-3-yl)-3-oxo-1H-pyrazole-5-carboxylate (EDOP) is a chemical compound with the molecular formula C10H9NO6S. It contains a total of 28 bonds, including 15 non-H bonds, 4 multiple bonds, 4 rotatable bonds, 4 double bonds, 1 five-membered ring, 1 aliphatic ester, 1 aliphatic secondary amide, 1 sulfone, and 1 tetrahydro-thiophene .
Synthesis Analysis
The synthesis of compounds similar to EDOP, such as potassium (1,1-dioxothiolan-3-yl)-dithiocarbamate, involves the reaction between amines and carbon disulfide, catalyzed by a strong base . The reaction is carried out in ethanol or a mixture of ethanol and DMF . The synthesis process requires careful selection of solvents due to solvent effects and low solubility of some reagents .Molecular Structure Analysis
The molecular structure of EDOP includes a five-membered ring, an aliphatic ester, an aliphatic secondary amide, a sulfone, and a tetrahydro-thiophene . The molecular weight of the compound is 274.3 g/mol.Chemical Reactions Analysis
The main synthetic route to compounds similar to EDOP is based on the interaction between the corresponding amine and CS2 in the presence of a strong base . The reaction mechanism involves the addition of amine to CS2 in ethanol media .Scientific Research Applications
- Application : Ethyl 2-(1,1-dioxothiolan-3-yl)-3-oxobutanoate has been investigated as a potential polymer for EOR. Laboratory studies have shown that it can increase heavy oil recovery by more than 20%. Field cases in China, Turkey, and Oman have demonstrated successful polymer flooding in heavy oil fields .
- Application : Researchers have explored the photocatalytic oxidation strategy using this compound to synthesize lactone derivatives. By oxidizing ethers, they obtained lactones with the help of 1,4-hydroquinone as a photocatalyst and copper chloride as a cooperative catalyst .
Polymer Flooding in Enhanced Oil Recovery (EOR)
Photocatalytic Synthesis of Lactone Compounds
properties
IUPAC Name |
ethyl 2-(1,1-dioxothiolan-3-yl)-3-oxobutanoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O5S/c1-3-15-10(12)9(7(2)11)8-4-5-16(13,14)6-8/h8-9H,3-6H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WINWJOBODCLFQL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C1CCS(=O)(=O)C1)C(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30389395 | |
Record name | ethyl 2-(1,1-dioxothiolan-3-yl)-3-oxobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30389395 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(1,1-dioxothiolan-3-yl)-3-oxobutanoate | |
CAS RN |
4905-71-9 | |
Record name | ethyl 2-(1,1-dioxothiolan-3-yl)-3-oxobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30389395 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.